molecular formula C15H9FN2 B259455 1-(4-fluorophenyl)-5-cyano-1H-indole

1-(4-fluorophenyl)-5-cyano-1H-indole

Cat. No. B259455
M. Wt: 236.24 g/mol
InChI Key: YUPRKBXJJJWMGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-fluorophenyl)-5-cyano-1H-indole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known by its chemical name, 4F-MDMB-BICA, and is a synthetic cannabinoid that has been used in various laboratory experiments.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-5-cyano-1H-indole is similar to that of other synthetic cannabinoids. It acts as an agonist of the cannabinoid receptors, specifically CB1 and CB2, in the endocannabinoid system. This activation leads to various physiological and biochemical effects that are discussed below.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. It has been shown to produce psychoactive effects, such as euphoria, relaxation, and altered perception. It also affects the cardiovascular system by increasing heart rate and blood pressure. Additionally, it has been shown to affect the respiratory system by decreasing respiratory rate and causing bronchodilation.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 1-(4-fluorophenyl)-5-cyano-1H-indole in laboratory experiments is its potency and selectivity towards the cannabinoid receptors. This makes it an ideal compound for studying the effects of synthetic cannabinoids on the endocannabinoid system. However, one of the significant limitations of using this compound is its potential for abuse and addiction. Therefore, it should be used with caution and under strict laboratory conditions.

Future Directions

There are several future directions for the research on 1-(4-fluorophenyl)-5-cyano-1H-indole. One of the significant areas of research is the development of new synthetic cannabinoids that are more potent and selective towards the cannabinoid receptors. Additionally, the potential therapeutic applications of this compound in the treatment of various medical conditions, such as pain, inflammation, and anxiety, should be explored. Finally, the long-term effects of synthetic cannabinoids on the endocannabinoid system and the human body should be studied to ensure their safety and efficacy.
Conclusion
In conclusion, this compound is a synthetic cannabinoid that has gained significant attention in the field of scientific research. Its potential applications in various fields, including pharmacology, drug abuse, and addiction, make it an ideal compound for laboratory experiments. However, its potential for abuse and addiction should be taken into consideration, and it should be used with caution and under strict laboratory conditions. The future directions for research on this compound include the development of new synthetic cannabinoids, the exploration of its therapeutic applications, and the study of its long-term effects on the endocannabinoid system and the human body.

Synthesis Methods

The synthesis method of 1-(4-fluorophenyl)-5-cyano-1H-indole involves the reaction between 4-fluorobenzonitrile and 1H-indole in the presence of a catalyst. This method has been used by various researchers to obtain the compound in high purity and yield.

Scientific Research Applications

1-(4-fluorophenyl)-5-cyano-1H-indole has been used in various scientific research studies due to its potential applications in different fields. One of the significant applications of this compound is in the field of pharmacology, where it has been used in laboratory experiments to study the effects of synthetic cannabinoids on the endocannabinoid system. It has also been used in studies related to drug abuse and addiction.

properties

Molecular Formula

C15H9FN2

Molecular Weight

236.24 g/mol

IUPAC Name

1-(4-fluorophenyl)indole-5-carbonitrile

InChI

InChI=1S/C15H9FN2/c16-13-2-4-14(5-3-13)18-8-7-12-9-11(10-17)1-6-15(12)18/h1-9H

InChI Key

YUPRKBXJJJWMGF-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1N2C=CC3=C2C=CC(=C3)C#N)F

Canonical SMILES

C1=CC(=CC=C1N2C=CC3=C2C=CC(=C3)C#N)F

Origin of Product

United States

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